Cellobiose

• IUPAC Name: 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2
• InChI Key: GUBGYTABKSRVRQ-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• Physical Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric acid, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2)., Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]; [NIOSH], Solid; [Merck Index] White solid; [Acros Organics MSDS], White odorless crystals; [Mallinckrodt Baker MSDS], White odorless solid; [Merck Index] White odorless powder; [Acros Organics MSDS], Odorless, white substance., Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]
• Boiling Point: Decomposes (NIOSH, 2023), decomposes, Decomposes
• Solubility: Insoluble (NIOSH, 2023), Insoluble
• Density: 1.27 to 1.61 (NIOSH, 2023), 1.27-1.61
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• CAS RN: 9004-34-6, 13360-52-6, 14641-93-1, 528-50-7, 5965-66-2, 69-79-4, 9005-84-9
• Melting Point: 500 to 518 °F (Decomposes) (NIOSH, 2023), 500-518 °F (decomposes), 500-518 °F (Decomposes)

Description

Cellulose is a complex carbohydrate, or polysaccharide, consisting of 3,000 or more glucose units. It is the basic structural component of plant cell walls and comprises about 33 percent of all vegetable matter. It is the most abundant organic compound on earth.

Synthesis Analysis

Cellulose synthesis involves a high-yield producer of cellulose used in the industry, Komagataeibacter hansenii ATCC 53,582. Its genome encodes three distinct cellulose synthases (CS), bcsAB1, bcsAB2, and bcsAB3. Another study identified eight CesA genes and 25 Csl genes in the genome of diploid woodland strawberry (Fragaria vesca).

Molecular Structure Analysis

The hydroxyl groups (-OH) on the glucose molecules form hydrogen bonds with oxygen atoms. The linear structure allows cellulose molecules to form strong hydrogen bonds with neighboring molecules, creating a highly stable network.

Chemical Reactions Analysis

Cellulose can undergo various chemical reactions. For instance, it can be chemically modified to yield substances used in the manufacture of items like plastics, photographic films, and rayon. It can also be broken down into glucose by treating it with concentrated mineral acids.

Physical And Chemical Properties Analysis

Cellulose is odorless and insoluble in water and most organic solvents. It is biodegradable and chiral. Many properties of cellulose depend upon the degree of polymerization or chain length and the number of glucose molecules constituting the polymer molecule.

Scientific Research Applications

• Ultrathin Films of Cellulose : Cellulose has recently been used to create ultrathin films. These films are important for fundamental research and have broadened the interest in cellulose across various scientific communities, including biochemists, physical chemists, and polymer chemists (Kontturi, Tammelin, & Osterberg, 2006).

• Cellulose in Nanostructures and Hybrid Materials : Cellulose structures serve as a sustainable source of carbon and are used in biomedical materials, biomimetic optical materials, and as growth templates for inorganic nanostructures. This research highlights the diverse potential applications of cellulose structures (Anžlovar & Žagar, 2022).

• Cellulose Biomaterials in Tissue Engineering : Cellulose-based biomaterials, especially at the nanostructure level, are crucial for cellular adhesion and contribute to macroscale mechanical properties. They are emerging as promising materials for tissue engineering (Hickey & Pelling, 2019).

• Innovations in Cellulose Applications : Cellulose is gaining attention for its potential to replace fossil-based materials. Applications include packaging, healthcare, electronics, and printing. Innovations in cellulose are driven by industrial needs for renewable and inexpensive materials (Motaung, 2021).

• Bacterial Cellulose for Biomaterials Tailoring : Bacterial cellulose, due to its unique properties like biocompatibility and high crystallinity, is being explored for use in food, electronics, biotechnology, and biomedical areas. This includes applications in wound dressing, tissue engineering, and drug delivery systems (Popa et al., 2022).

• Nanocrystalline Cellulose from Agricultural Waste : Nanocrystalline cellulose, derived from cellulose, is being studied for its potential in enhancing the mechanical and barrier properties of biocomposites. This research explores the sustainable and innovative frameworks for using nanocrystalline cellulose (Ukkund et al., 2018).

• Regenerated Cellulosic Fibres : The sustainable production of regenerated cellulosic fibers is gaining importance in the textile industry for its environmental friendliness and versatility in applications (Shabbir & Mohammad, 2017).

• Nanocellulose Composites in Environmental Remediation : Nanocellulose composites are being used for environmental applications, including antimicrobial filters, air and water purification, and pollutant sensing (Ul-Islam et al., 2016).

• Green Composites from Cellulose Nanofibrils : Cellulose nanofibrils are being used to develop green composites, replacing synthetic polymers and resins, and are important for creating environmentally friendly products (Khalil, Bhat, & Yusra, 2012).

Mechanism of Action

Target of Action

Cellulose, the most abundant polysaccharide on earth, is primarily targeted by a complex group of enzymes known as cellulases . These enzymes are secreted by a broad range of microorganisms including fungi, bacteria, and actinomycetes . The primary targets of cellulase are the β-1,4-linkages in the polymeric structure of cellulose .

Mode of Action

The mode of action of cellulose involves its interaction with cellulases. The cellulase enzymes work synergistically to degrade cellulose . This process involves three major types of enzymes: endoglucanases, exoglucanases, and β-glucosidases . Endoglucanases randomly cleave internal bonds in the cellulose chain, exoglucanases cleave two to four units from the ends of the exposed chains produced by endoglucanase, and β-glucosidases hydrolyze the resulting cellobiose to glucose .

Biochemical Pathways

The biochemical pathway of cellulose degradation involves the combined action of the three aforementioned enzymes . The endoglucanases initiate the process by breaking the internal bonds of the cellulose chain, creating new chain ends. The exoglucanases then cleave two to four units from these newly exposed ends. Finally, the β-glucosidases hydrolyze the resulting this compound into glucose .

Pharmacokinetics

Instead, it adds bulk to the diet and can aid in digestion by promoting bowel regularity .

Result of Action

The result of cellulose action is the breakdown of cellulose into glucose units . This is an essential ecological process as it recycles cellulose in the biosphere . In industrial applications, this process is used to convert cellulose into renewable and sustainable energy, chemicals, fuels, and materials .

Action Environment

The action of cellulose degradation by cellulases is influenced by various environmental factors. For instance, the efficiency of cellulose hydrolysis can be affected by factors such as temperature, pH, and the presence of other organic matter . Additionally, the action of cellulases on cellulose can be influenced by the physical structure of the cellulose, including its degree of polymerization and crystallinity .

Future Directions

Cellulose, due to its low cost, abundant availability, facile degradability, and renewability, presents itself as a solution amidst the progressive depletion of non-renewable resources on a global scale. It has potential to gradually supplant petroleum resources, thereby yielding a diverse array of high value-added materials. The development of cellulose green processing is seen as crucial for sustainability and environmental preservation.

Biochemical Analysis

Biochemical Properties

Cellulose plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The polymerization of glucose units forms long chains, which combine to create the cellulose microfibrils, a critical structural component in plant cell walls .

Cellular Effects

Cellulose has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. For instance, in plant cells, cellulose is a critical component of the cell wall, providing structural integrity .

Molecular Mechanism

At the molecular level, cellulose exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The intra-chain hydrogen bonding between hydroxyl groups and oxygen of the adjoining ring of cellulose molecules stabilizes the linkage and results in a unbranched conformation of cellulose chains .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of cellulose change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is continually being updated .

Metabolic Pathways

Cellulose is involved in several metabolic pathways. It interacts with various enzymes or cofactors, which can also include any effects on metabolic flux or metabolite levels .

Transport and Distribution

Cellulose is transported and distributed within cells and tissues. This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of cellulose and any effects on its activity or function are areas of active research. This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Q & A

ANone: Cellulose, a polysaccharide, comprises repeating units of glucose linked by β(1→4) glycosidic bonds. Its chemical formula is (C6H10O5)n, where 'n' denotes the degree of polymerization, which varies depending on the cellulose source. The molecular weight of cellulose is highly variable due to this varying chain length.

A: Several techniques reveal cellulose's structure. * Infrared Spectroscopy (IR) identifies functional groups and distinguishes cellulose from its derivatives [, , , ].* X-ray Diffraction (XRD) determines the crystallinity and arrangement of cellulose chains [, , , , ].* Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) visualize the morphology and size of cellulose fibers [, , , ].* Nuclear Magnetic Resonance (NMR) analyzes the chemical environment and interactions of cellulose molecules [].

A: Tunicate cellulose, with its high crystallinity, displays remarkable resistance to enzymatic hydrolysis and mold growth, making it a potential candidate for anti-biodegradation materials [].

A: Yes, incorporating bacterial cellulose into papermaking pulps through various methods improves both static and dynamic strength properties, offering a potential route to stronger paper products [].

A: Combining carboxymethyl cellulose (CMC) with cellulose nanocrystals (CNC) yields printable gels with desirable rheological properties. The aligned CNCs during printing enhance the mechanical properties of the resulting wearable sensors [].

A: Cellulose and its derivatives, thanks to their modifiable surface hydroxyl groups, are promising materials for membranes with tailored wettability, enhancing oil/water separation efficiency and membrane lifespan [].

A: Pretreatment with fungal cellulase increases the digestibility of fibrous materials like corn silage and hay. Combining chemical pretreatments with organic solvents further enhances saccharification rates [, ].

A: Ionic liquids show promise as environmentally friendly solvents for cellulose. For example, electrospinning cellulose from ionic liquids at room temperature yields nanosized fibers. The non-volatile nature of ionic liquids enables their recovery and reuse [].

A: EBI treatment enhances the reactivity of bamboo dissolving pulp by reducing the degree of polymerization and creating fiber pores, leading to improved cellulose xanthation for various applications [].

A: Hydrothermal treatment of cellulose with hydrochloric acid successfully hydrolyzes it into nanocrystals. This process effectively removes lignin and hemicellulose, yielding nanocrystals with high crystallinity [].

A: Adding cellulose and lignin to saline-alkali soil improves vegetation growth, soil structure, and chemical properties. This approach decreases soil pH and salt content, offering a promising strategy for environmental remediation [].